1-{octahydrocyclopenta[b]pyran-2-yl}methanamine hydrochloride, Mixture of diastereomers
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Overview
Description
Molecular Structure Analysis
The molecular structure of this compound is based on an octahydrocyclopenta[b]pyran core, which is a type of cyclic compound . The InChI code for a similar compound, {octahydrocyclopenta[b]pyran-2-yl}methanesulfonyl chloride, is 1S/C9H15ClO3S/c10-14(11,12)6-8-5-4-7-2-1-3-9(7)13-8/h7-9H,1-6H2 , which might give some insights into its structure.Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the conversion of a cyclopentene derivative to the desired amine product through a series of reactions.", "Starting Materials": [ "Cyclopentene", "Sodium borohydride", "Methanol", "Hydrochloric acid", "Ammonia" ], "Reaction": [ "Cyclopentene is reacted with sodium borohydride in methanol to form the corresponding alcohol.", "The alcohol is then treated with hydrochloric acid to form the hydrochloride salt.", "The hydrochloride salt is then reacted with ammonia to form the desired amine product, which is a mixture of diastereomers." ] } | |
2703780-92-9 | |
Molecular Formula |
C9H18ClNO |
Molecular Weight |
191.70 g/mol |
IUPAC Name |
2,3,4,4a,5,6,7,7a-octahydrocyclopenta[b]pyran-2-ylmethanamine;hydrochloride |
InChI |
InChI=1S/C9H17NO.ClH/c10-6-8-5-4-7-2-1-3-9(7)11-8;/h7-9H,1-6,10H2;1H |
InChI Key |
NFGLXDDAJGYXKH-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2CCC(OC2C1)CN.Cl |
Purity |
95 |
Origin of Product |
United States |
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